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Compound of Interest

Compound Name: 2-Hydroxy-6-nitrobenzaldehyde

Cat. No.: B090988

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-Hydroxy-6-nitrobenzaldehyde (CAS No. 16855-08-6). It is intended to serve as a technical
resource for laboratory personnel and professionals in drug development who may handle this
compound. This guide consolidates available data on its properties, hazards, and safe handling

procedures.

Chemical and Physical Properties

2-Hydroxy-6-nitrobenzaldehyde is a substituted aromatic aldehyde. Its utility as a building
block in the synthesis of Schiff bases and other complex molecules for medicinal chemistry and
material science necessitates a thorough understanding of its physical and chemical
characteristics.[1] Quantitative data for this compound is limited, and some reported values
show discrepancies. The following table summarizes the available data.
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Property Value Source(s)
Molecular Formula C7HsNOa [21[3114]
Molecular Weight 167.12 g/mol [21[31[4]
Appearance Light yellow to yellow solid [5]

146-148°C (recrystallized

Melting Point [1]
product)

Boiling Point 294.9 £ 30.0 °C (Predicted) [5]

Density 1.500 + 0.06 g/cm? (Predicted) [5]

pKa 6.57 £ 0.25 (Predicted) [5]
2-8°C, under inert atmosphere

Storage Temperature ) [21[41[5]
(Nitrogen)

Hazard Identification and Classification

There is conflicting information regarding the hazard classification of 2-Hydroxy-6-
nitrobenzaldehyde. A Safety Data Sheet from one supplier states it is "Not a hazardous
substance or mixture"[2]. However, several other chemical suppliers classify the compound as
hazardous.[3] For safety purposes, it is prudent to adhere to the more cautious classification.

The compound is classified with the GHSO07 pictogram (exclamation mark) and a "Warning"
signal word.

Hazard Statements:

e H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.[3]
e H332: Harmful if inhaled.[3]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]
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e P264: Wash skin thoroughly after handling.[3]

e P270: Do not eat, drink or smoke when using this product.[3]

e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/ eye protection/ face protection.[3]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[3]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[3]

e P330: Rinse mouth.[3]
e P363: Wash contaminated clothing before reuse.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Information

Specific toxicological data, such as LD50 or LC50 values, for 2-Hydroxy-6-nitrobenzaldehyde
are not readily available. However, data from structurally related isomers can provide an
indication of potential toxicity. Aromatic nitro compounds, as a class, can cause adverse health
effects.[6]

Isomer/Related Compound CAS No. Toxicity Data
] LD50 Oral - Mouse - 600
2-Nitrobenzaldehyde 552-89-6
mg/kg

3-Nitrobenzaldehyde 99-61-6 LD50 Oral - Rat - 1,075 mg/kg
2-Hydroxy-5- Acute Toxicity, Oral (Categor

“Hydroxy 97.51.8 y, Oral (Category
nitrobenzaldehyde 4)
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Disclaimer: This data is for related compounds and should be used for guidance only. The
toxicological properties of 2-Hydroxy-6-nitrobenzaldehyde have not been fully investigated.

Experimental Protocol: Example Synthesis

2-Hydroxy-6-nitrobenzaldehyde can be synthesized via the Reimer-Tiemann reaction. The
following is a generalized protocol based on a published abstract for the formylation of m-
nitrophenol.[7]

Obijective: To synthesize 6-nitrosalicylaldehyde (2-Hydroxy-6-nitrobenzaldehyde) from m-
nitrophenol.

Materials:

m-Nitrophenol (5 g)

e Sodium hydroxide (6.5 g)

e Deionized water (35 mL)

e Chloroform (7 mL)

¢ Dilute Sulfuric Acid

e Sodium bisulfite solution

o Steam distillation apparatus

e Reflux condenser and heating mantle

o Standard laboratory glassware

Methodology:

o Preparation of Sodium Phenoxide Solution: In a round-bottom flask, dissolve 5 g of m-
nitrophenol in 35 mL of water containing 6.5 g of sodium hydroxide.
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¢ Reimer-Tiemann Reaction: Add 7 mL of chloroform to the solution. Fit the flask with a reflux
condenser and heat the mixture on a water bath for 1 hour.

e Workup - Removal of Excess Chloroform: After reflux, remove the excess chloroform from
the reaction mixture.

 Acidification and Steam Distillation: Acidify the residue with dilute sulfuric acid. Perform
steam distillation on the acidified mixture. A mixture of unreacted m-nitrophenol and the
product, 6-nitrosalicylaldehyde, will co-distill.

o Separation of Product: The distillate contains both the starting material and the product.
These can be separated by extraction with a sodium bisulfite (NaHSOs) solution, which
forms a water-soluble adduct with the aldehyde.

« |solation and Purification: Regeneration of the aldehyde from the bisulfite adduct, followed by
purification techniques such as recrystallization, will yield the final product.

Caption: Workflow for the synthesis of 2-Hydroxy-6-nitrobenzaldehyde.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.
Engineering Controls:

o Work in a well-ventilated area.[2] For procedures that may generate dust or aerosols, use a
chemical fume hood.[2]

e Ensure a safety shower and eyewash station are readily accessible.[2]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles with side-shields.[2]

o Skin Protection: Wear impervious protective gloves and a lab coat.[2] Nitrile gloves are
suitable for handling many organic substances.
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» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
suitable respirator (e.g., N95 dust mask).

Handling Practices:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of dust.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Wash hands thoroughly after handling.[8]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
 Recommended storage temperature is 2-8°C under a nitrogen atmosphere.[2][4]

o Keep away from incompatible materials such as strong acids, alkalis, and strong oxidizing or
reducing agents.[2][6]

» Store away from heat and sources of ignition.[2]

Caption: General workflow for handling 2-Hydroxy-6-nitrobenzaldehyde.

Emergency Procedures
First Aid Measures:
o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and shoes. Rinse skin thoroughly with large
amounts of water and soap.[2][8] If irritation occurs, get medical advice.[8]

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen or artificial
respiration. Seek medical attention.[2]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.chemscene.com/product/16855-08-6.html
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1058-nitrocompounds-aromatic
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.benchchem.com/product/b090988?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0650342.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Ingestion: Do NOT induce vomiting. Wash out mouth with water. Call a physician or poison
control center immediately.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][9]

o Specific Hazards: The compound is combustible.[9] During a fire, it may decompose and
emit toxic fumes, including carbon oxides and nitrogen oxides (NOXx).[2][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[2][9]

Accidental Release Measures (Spills):

o Personal Precautions: Evacuate personnel to a safe area. Wear full personal protective
equipment (see Section 5). Ensure adequate ventilation. Avoid breathing dust and prevent
contact with skin and eyes.[2][9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or watercourses.[2][9]

o Containment and Cleanup: Sweep up the solid material, avoiding dust generation. Collect
the spilled material and place it in a suitable, closed, and labeled container for disposal.[2]
Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and
water.

Caption: Emergency response workflow for a solid chemical spill.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Contact a licensed professional waste disposal service to dispose of this material.
Do not allow the chemical to enter drains or the environment. Contaminated packaging should
be treated as the product itself.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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